Cas no 1805280-77-6 (6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid)

• Product Name: 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid
• CAS No: 1805280-77-6
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4871071
• Update Time: 2025-10-16

6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-3-4-1-5(9(12)13)8(11)6(14-4)2-7(15)16/h1,9H,2-3H2,(H,15,16)
• InChI Key： BXOFYDKZSBZAII-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(F)F)=C(C(CC(=O)O)=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid

Introduction to 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805280-77-6)

6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805280-77-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound is characterized by its unique structural features, including a bromomethyl group, a chloro substituent, and a difluoromethyl moiety, all of which contribute to its potential biological activities and therapeutic applications.

The bromomethyl group in this compound is particularly noteworthy due to its reactivity and ability to form covalent bonds with various biomolecules. This property makes it an attractive candidate for the development of targeted therapies, especially in the context of cancer research. Recent studies have shown that compounds with bromomethyl groups can effectively inhibit key enzymes involved in cancer cell proliferation and survival, such as kinases and proteases.

The chloro substituent adds to the compound's hydrophobicity and can influence its solubility and membrane permeability. These properties are crucial for optimizing the pharmacokinetic profile of the compound, ensuring that it can effectively reach its intended target within the body. Additionally, the presence of a chloro group can enhance the stability of the molecule, making it more resistant to metabolic degradation.

The difluoromethyl moiety is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved bioavailability. The difluoromethyl group in particular has been shown to modulate the electronic properties of the molecule, which can affect its binding affinity to target proteins. This makes it a valuable tool in the design of potent and selective inhibitors for various therapeutic targets.

In terms of its chemical structure, 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid is a pyridine derivative with a carboxylic acid functional group. The pyridine ring provides a rigid scaffold that can be functionalized with various substituents to fine-tune the compound's properties. The carboxylic acid group adds polarity to the molecule, which can influence its solubility and interaction with biological systems.

Recent research has focused on exploring the potential applications of 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid in various therapeutic areas. One promising area is its use as an inhibitor of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation and have been implicated in several diseases, including cancer and neurodegenerative disorders. Studies have shown that this compound can effectively inhibit HDAC activity, leading to changes in gene expression that may have therapeutic benefits.

Another area of interest is its potential as an antiviral agent. The unique combination of functional groups in 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid makes it a promising candidate for inhibiting viral replication. Preliminary studies have demonstrated its efficacy against several viruses, including influenza and herpes simplex virus (HSV). Further research is needed to fully understand its mechanism of action and optimize its antiviral properties.

In addition to its potential therapeutic applications, 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid has also been studied for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to interrogate biological systems and provide insights into cellular processes. The ability of this compound to selectively bind to specific targets makes it a valuable tool for understanding complex biological pathways.

The synthesis of 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid involves several steps, including the formation of the pyridine ring, introduction of the bromomethyl group, chlorination, and difluoromethylation. Each step requires careful optimization to ensure high yields and purity. Recent advancements in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, 6-(Bromomethyl)-3-chloro-4-(difluoromethyl)pyridine-2-acetic acid (CAS No. 1805280-77-6) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structural features make it an attractive candidate for various therapeutic applications, including cancer treatment, antiviral therapy, and epigenetic modulation. Ongoing research continues to uncover new insights into its properties and mechanisms of action, paving the way for future innovations in healthcare.